Cas no 1807164-88-0 (Methyl 4-bromo-5-cyano-2-methoxyphenylacetate)

• Product Name: Methyl 4-bromo-5-cyano-2-methoxyphenylacetate
• CAS No: 1807164-88-0
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4975491
• Update Time: 2025-10-16

Methyl 4-bromo-5-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-2-methoxyphenylacetate
• methyl 2-(4-bromo-5-cyano-2-methoxyphenyl)acetate

• Inchi： 1S/C11H10BrNO3/c1-15-10-5-9(12)8(6-13)3-7(10)4-11(14)16-2/h3,5H,4H2,1-2H3
• InChI Key： IEUCLTIHRNFHFU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-bromo-5-cyano-2-methoxyphenylacetate

Methyl 4-bromo-5-cyano-2-methoxyphenylacetate (CAS No. 1807164-88-0): A Comprehensive Overview

Methyl 4-bromo-5-cyano-2-methoxyphenylacetate (CAS No. 1807164-88-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, cyano, and methoxy functional groups, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of Methyl 4-bromo-5-cyano-2-methoxyphenylacetate is C₁₁H₁₀BrNO₃, and its molecular weight is approximately 270.10 g/mol. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, as bromine is a common leaving group in many organic reactions. The cyano group, on the other hand, can be readily converted into other functional groups such as carboxylic acids, amides, and amines, making this compound a useful building block for the synthesis of more complex molecules.

In the context of medicinal chemistry, Methyl 4-bromo-5-cyano-2-methoxyphenylacetate has shown promise as a starting material for the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize derivatives with potent anti-inflammatory properties. These derivatives have demonstrated significant efficacy in preclinical models of inflammatory diseases, suggesting their potential for further development into therapeutic agents.

The methoxy group in Methyl 4-bromo-5-cyano-2-methoxyphenylacetate plays a crucial role in modulating the compound's electronic properties and reactivity. This functional group can influence the compound's solubility, stability, and biological activity, making it an important consideration in drug design. Additionally, the methoxy group can be selectively removed or modified through various chemical transformations, providing chemists with a high degree of flexibility in tailoring the compound's properties for specific applications.

In materials science, Methyl 4-bromo-5-cyano-2-methoxyphenylacetate has been investigated for its potential use in the development of advanced materials with unique optical and electronic properties. The cyano group is known to enhance the electron-withdrawing character of the molecule, which can be beneficial for applications such as organic semiconductors and photovoltaic materials. Researchers at the Massachusetts Institute of Technology have reported the synthesis of polymer-based materials incorporating this compound, which exhibited improved charge transport properties and enhanced photostability compared to traditional materials.

The synthetic accessibility of Methyl 4-bromo-5-cyano-2-methoxyphenylacetate is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common approach involves the bromination of 4-hydroxybenzonitrile followed by methylation and esterification steps. These synthetic methods are scalable and can be adapted to produce large quantities of the compound for industrial applications.

In conclusion, Methyl 4-bromo-5-cyano-2-methoxyphenylacetate (CAS No. 1807164-88-0) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique combination of functional groups provides chemists with a versatile platform for developing novel compounds with diverse biological activities and material properties. As research in these fields continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific and technological advancements.